Cas no 1118-00-9 (Propane,1-methoxy-2,2-dimethyl-)

• Product Name: Propane,1-methoxy-2,2-dimethyl-
• CAS No: 1118-00-9
• MF: C₆H₁₄O
• MW: 102.174762248993
• CID: 168782
• PubChem ID: 136871
• Update Time: 2025-04-19

Propane,1-methoxy-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Propane,1-methoxy-2,2-dimethyl-
• 1-Methoxy-2,2-dimethylpropane
• (CH3)3CCH2OCH3
• Ether, methyl neopentyl
• Neopentyl methyl ether
• Propane, 1-methoxy-2,2-dimethyl-
• 1118-00-9
• 1-Methoxy-2,2-dimethylpropane #
• SCHEMBL90415
• DTXSID30149734
• methyl t-pentyl ether
• 1-Methoxy-2,2-dimethyl-propane
• Methyl tert-butylmethyl ether

• Inchi： 1S/C6H14O/c1-6(2,3)5-7-4/h5H2,1-4H3
• InChI Key： JILHZKWLEAKYRC-UHFFFAOYSA-N
• SMILES： O(C)CC(C)(C)C

Computed Properties

• Exact Mass: 102.10452
• Monoisotopic Mass: 102.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 42.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.7540
• Melting Point: -105.78°C (estimate)
• Boiling Point: 91.54°C (estimate)
• Refractive Index: 1.3810
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers